Cas no 591-60-6 (Butyl 3-oxobutanoate)

Butyl 3-oxobutanoate, also known as butyl acetoacetate, is an ester derivative of acetoacetic acid. This clear, colorless liquid is characterized by its fruity odor and moderate volatility. It serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and fragrances. Its reactive β-keto ester structure enables participation in condensation reactions, such as the Knoevenagel and Michael additions, making it valuable for constructing complex molecular frameworks. The compound exhibits good solubility in common organic solvents, facilitating its use in homogeneous reaction systems. Its stability under typical storage conditions and well-documented reactivity profile contribute to its utility in industrial and laboratory applications.
Butyl 3-oxobutanoate structure
Butyl 3-oxobutanoate structure
Product Name:Butyl 3-oxobutanoate
CAS No:591-60-6
MF:C8H14O3
MW:158.194962978363
MDL:MFCD00059252
CID:372436
PubChem ID:87562323
Update Time:2025-10-23

Butyl 3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-oxo-,butyl ester
    • Butyl Acetoacetate
    • butyl 3-oxobutanoate
    • 1-butyl acetoacetate
    • 3-oxobutyric acid n-butyl ester
    • acetoacetic acid butyl ester
    • acetoacetic acid n-butyl ester
    • Butyl 3-ketobutanoate
    • Butyl 3-ketobutyrate
    • Butyl 3-oxobutyrate
    • EINECS 209-722-2
    • ethyl-2-ethyl acetoacetate
    • FEMA No. 2176
    • n-butyl acetoacetate
    • Butyl 3-oxobutanoate
    • MDL： MFCD00059252
    • Inchi： InChI=1S/C8H14O3/c1-3-4-5-11-8(10)6-7(2)9/h3-6H2,1-2H3
    • InChI Key： REIYHFWZISXFKU-UHFFFAOYSA-N
    • SMILES： CCCCOC(=O)CC(=O)C

Computed Properties

  • Exact Mass: 158.09400
  • Monoisotopic Mass: 158.094294
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Density: 0.98
  • Melting Point: -35.6°C
  • Boiling Point: 223.28°C (rough estimate)
  • Flash Point: 85 °C
  • Refractive Index: 1.4250-1.4290
  • PSA: 43.37000
  • LogP: 1.30880
  • FEMA: 2176 | BUTYL ACETOACETATE

Butyl 3-oxobutanoate Security Information

Butyl 3-oxobutanoate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Butyl 3-oxobutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152871-25ML
Butyl 3-oxobutanoate
 591-60-6 96%
25ml
 ¥775.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152871-5ml
Butyl 3-oxobutanoate
 591-60-6 96%
5ml
 ¥226.90 2023-09-04
TRC
B175370-1g
Butyl 3-oxobutanoate
 591-60-6
1g
 $ 45.00 2022-06-07
TRC
B175370-2.5g
Butyl 3-oxobutanoate
 591-60-6
2.5g
 $ 60.00 2022-06-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X75975-5ml
ACETOACETICACIDN-BUTYLESTER
 591-60-6 98%
5ml
 ¥248.0 2023-09-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B870347-5ml
Butyl Acetoacetate
 591-60-6 98%
5ml
 284.00 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
KC388-1ml
Butyl 3-oxobutanoate
 591-60-6 98.0%(GC)
1ml
 ￥139.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
KC388-5ml
Butyl 3-oxobutanoate
 591-60-6 98.0%(GC)
5ml
 ￥381.0 2022-05-30
abcr
AB135531-25 ml
Acetoacetic acid n-butyl ester, 98%; .
 591-60-6 98%
25 ml
 €136.50 2024-04-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152871-100ml
Butyl 3-oxobutanoate
 591-60-6 96%
100ml
 ¥2474.90 2023-09-04

Butyl 3-oxobutanoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:591-60-6)Butyl 3-oxobutanoate
Order Number:A1044369
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:17
Price ($):320.0
Email:sales@amadischem.com

Butyl 3-oxobutanoate Related Literature

Related Categories

591-60-6 (Butyl 3-oxobutanoate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:591-60-6)Butyl 3-oxobutanoate
A1044369
Purity:99%
Quantity:100g
Price ($):320.0
Email